Cas no 899760-38-4 (3-(3,4-dimethylbenzoyl)-4-(4-ethoxybenzenesulfonyl)-6-methylquinoline)

• Product Name: 3-(3,4-dimethylbenzoyl)-4-(4-ethoxybenzenesulfonyl)-6-methylquinoline
• CAS No: 899760-38-4
• MF: C₂₇H₂₅NO₄S
• MW: 459.556706190109
• CID: 5761158
• PubChem ID: 18559674
• Update Time: 2023-11-21

3-(3,4-dimethylbenzoyl)-4-(4-ethoxybenzenesulfonyl)-6-methylquinoline Chemical and Physical Properties

Names and Identifiers

• F1608-0058
• (3,4-dimethylphenyl)(4-((4-ethoxyphenyl)sulfonyl)-6-methylquinolin-3-yl)methanone
• 899760-38-4
• AKOS001859442
• 3-(3,4-DIMETHYLBENZOYL)-4-(4-ETHOXYBENZENESULFONYL)-6-METHYLQUINOLINE
• (3,4-dimethylphenyl)-[4-(4-ethoxyphenyl)sulfonyl-6-methylquinolin-3-yl]methanone
• 3-(3,4-dimethylbenzoyl)-4-(4-ethoxybenzenesulfonyl)-6-methylquinoline

• Inchi： 1S/C27H25NO4S/c1-5-32-21-9-11-22(12-10-21)33(30,31)27-23-14-17(2)6-13-25(23)28-16-24(27)26(29)20-8-7-18(3)19(4)15-20/h6-16H,5H2,1-4H3
• InChI Key： QJDRLDZJBWIQTL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(C1C(=CN=C2C=CC(C)=CC=12)C(C1C=CC(C)=C(C)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 459.15042945g/mol
• Monoisotopic Mass: 459.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines